Cas no 1353973-47-3 (3-(2-Amino-ethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 3-(2-Amino-ethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353973-47-3
• MF: C₁₃H₂₆N₂O₂S
• MW: 274.422742366791
• CID: 2156691
• Update Time: 2023-08-05

3-(2-Amino-ethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(2-Amino-ethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-(((2-aminoethyl)thio)methyl)piperidine-1-carboxylate
• AM93865
• 3-(2-aminoethylsulfanylmethyl)piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C13H26N2O2S/c1-13(2,3)17-12(16)15-7-4-5-11(9-15)10-18-8-6-14/h11H,4-10,14H2,1-3H3
• InChI Key： XSENHVZNOPXVQJ-UHFFFAOYSA-N
• SMILES： S(CCN)CC1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 266
• Topological Polar Surface Area: 80.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids